Cas no 138769-50-3 (3-(4-Hydroxy-3-methoxyphenyl)prop-2-enoyl chloride)

• Product name: 3-(4-Hydroxy-3-methoxyphenyl)prop-2-enoyl chloride
• CAS No: 138769-50-3
• MF: C₁₀H₉O₃Cl
• MW: 212.63
• CID: 2773470
• PubChem ID: 54446960

3-(4-Hydroxy-3-methoxyphenyl)prop-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 138769-50-3
• SCHEMBL3040060
• 3-(4-Hydroxy-3-methoxyphenyl)prop-2-enoyl chloride
• DTXSID30711410

• Inchi： InChI=1S/C10H9ClO3/c1-14-9-6-7(2-4-8(9)12)3-5-10(11)13/h2-6,12H,1H3
• InChI Key： WSEXOTOKARDTCR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.0240218Da
• Monoisotopic Mass: 212.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.5